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Compound of Interest

Compound Name: 2-Ethyl-3-methylpentanoic acid

Cat. No.: B1605013 Get Quote

For researchers and professionals in drug development, the proper disposal of chemical waste

is a critical component of laboratory safety and environmental responsibility. This guide

provides a detailed, step-by-step procedure for the safe disposal of 2-Ethyl-3-
methylpentanoic acid, ensuring compliance with safety protocols and minimizing

environmental impact.

Chemical Profile and Hazards

2-Ethyl-3-methylpentanoic acid, with the chemical formula C8H16O2, is a carboxylic acid.[1]

[2] While a specific Safety Data Sheet (SDS) for this compound is not readily available, data for

structurally similar compounds and related hazard classifications indicate that it should be

handled with care. The Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals identifies related compounds as being harmful if swallowed, causing skin irritation,

capable of causing serious eye damage, and potentially causing respiratory irritation.[3]

Therefore, it is imperative to treat 2-Ethyl-3-methylpentanoic acid as a hazardous substance.
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Property Data Source

Chemical Formula C8H16O2 [1][2]

Molecular Weight 144.21 g/mol [1]

GHS Hazard Classifications

(for a similar compound)

Acute toxicity, oral (Harmful if

swallowed)
[3]

Skin corrosion/irritation

(Causes skin irritation)
[3]

Serious eye damage/eye

irritation (Causes serious eye

damage)

[3]

Specific target organ toxicity,

single exposure; Respiratory

tract irritation (May cause

respiratory irritation)

[3]

Personal Protective Equipment (PPE) and Handling

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate

Personal Protective Equipment (PPE). This is the first line of defense in preventing chemical

exposure.

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene).

Body Protection: A lab coat or chemical-resistant apron is mandatory.

Respiratory Protection: Work in a well-ventilated area, preferably under a fume hood, to

avoid inhalation of vapors.

Disposal Protocol

The disposal of 2-Ethyl-3-methylpentanoic acid must be handled as regulated hazardous

waste. Do not discharge it into drains or the environment.
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Step 1: Waste Segregation and Collection

Collect waste 2-Ethyl-3-methylpentanoic acid in a designated, properly labeled, and

sealed container. The container should be made of a material compatible with the chemical.

Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's hazardous waste management guidelines.

Step 2: Labeling

Clearly label the waste container with "Hazardous Waste," the full chemical name "2-Ethyl-3-
methylpentanoic acid," and the associated hazards (e.g., "Corrosive," "Irritant").

Step 3: Storage

Store the sealed waste container in a designated, well-ventilated, and cool hazardous waste

accumulation area.[4]

Ensure the storage area is away from incompatible materials such as strong oxidizing agents

and bases.[4]

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

chemical waste.[4]

Follow all institutional and local regulations for hazardous waste disposal.[5][6]

Spill and Emergency Procedures

In the event of a spill:

Evacuate and Ventilate: Immediately evacuate the affected area and ensure adequate

ventilation.

Contain the Spill: Use an inert absorbent material, such as vermiculite or sand, to contain the

spill. Do not use combustible materials like paper towels.
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Collect and Dispose: Carefully collect the absorbed material and place it in a sealed, labeled

container for hazardous waste disposal.

Decontaminate: Clean the spill area with a suitable decontamination solution.

Seek Medical Attention: If there is any personal contact with the chemical, rinse the affected

area with copious amounts of water for at least 15 minutes and seek immediate medical

attention.[4]

Disposal Workflow

The following diagram illustrates the procedural flow for the proper disposal of 2-Ethyl-3-
methylpentanoic acid.
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Caption: Workflow for the safe disposal of 2-Ethyl-3-methylpentanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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